Cas no 2228719-13-7 (5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate)

• Product Name: 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate
• CAS No: 2228719-13-7
• MF: C₈H₁₄ClN₃O₃S
• MW: 267.733059406281
• CID: 6212777
• PubChem ID: 165846077
• Update Time: 2025-06-09

5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate
• EN300-1991006
• [5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methyl sulfamate
• 2228719-13-7

• Inchi： 1S/C8H14ClN3O3S/c1-5(2)7-6(4-15-16(10,13)14)8(9)12(3)11-7/h5H,4H2,1-3H3,(H2,10,13,14)
• InChI Key： MQWKNOIBYOFSCE-UHFFFAOYSA-N
• SMILES： ClC1=C(COS(N)(=O)=O)C(C(C)C)=NN1C

Computed Properties

• Exact Mass: 267.0444402g/mol
• Monoisotopic Mass: 267.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.6Ų

Additional information on 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate

Introduction to 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate (CAS No. 2228719-13-7)

5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate, identified by its CAS number 2228719-13-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfamate derivative of pyrazole exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent, a methyl group, and a propyl chain, contributes to its diverse chemical reactivity and biological profile.

The pyrazole core is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied due to their role as key intermediates in the synthesis of various pharmacologically active molecules. The specific substitution pattern in 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate enhances its utility as a building block in the development of novel therapeutic agents.

In recent years, the sulfamate functional group has been recognized for its importance in medicinal chemistry. Sulfamates are known to exhibit inhibitory effects on various enzymatic pathways, making them valuable scaffolds for the design of drugs targeting inflammatory and metabolic diseases. The incorporation of a sulfamate moiety into the pyrazole backbone in this compound suggests potential applications in modulating biological processes associated with these diseases.

One of the most compelling aspects of 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate is its structural versatility. The combination of the chloro substituent, which can participate in electrophilic aromatic substitution reactions, with the propyl chain, which introduces steric and electronic modulation, allows for fine-tuning of its chemical properties. This flexibility makes it an attractive candidate for further derivatization and optimization.

Recent studies have highlighted the importance of pyrazole derivatives in the development of antiviral and anticancer agents. The pyrazole scaffold is known to interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The specific substitution pattern in 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate may enhance its binding affinity to these targets, potentially leading to more effective drug candidates.

The synthesis of 5-chloro-1-methyl-3-(propan-2-yI)-1H-pyrazol-ylmethyl sulfamate involves multi-step organic transformations that showcase the expertise required in pharmaceutical chemistry. The introduction of the chloro group at the 5-position of the pyrazole ring, followed by the attachment of the methyl sulfamate moiety at the 4-position, requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to achieve these transformations efficiently.

The biological evaluation of 5-chloro-l-methyl-l-(propan-z-yI)-lH-pyrazol-ylmethyl sulfamate has revealed promising preliminary results. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory responses. Additionally, cell-based assays suggest that this compound may exhibit cytotoxic effects against specific cancer cell lines. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The role of computational chemistry in the study of 5-chloro-l-methyl-l-(propan-z-yI)-lH-pyrazol-ylmethyl sulfamate cannot be overstated. Molecular modeling techniques have been used to predict the binding interactions between this compound and its target proteins. These studies provide valuable insights into how structural modifications can be made to enhance binding affinity and selectivity. Computational approaches also aid in understanding the mechanistic aspects of its biological activity.

The future prospects for 5-chloro-l-methyl-l-(propan-z-yI)-lH-pyrazol-ylmethyl sulfamate are bright, with ongoing research aimed at optimizing its pharmacological properties. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to develop novel derivatives with improved efficacy and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion,5-chloro-l-methyl-l-(propan-z-yI)-lH-pyrazol-ylmethyl sulfamate (CAS No. 2228719-I3-I) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new applications for this compound,pyrazole-based sulfamates are likely to play an increasingly important role in drug discovery and development.